Cas no 1806535-15-8 (2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one
• CAS No: 1806535-15-8
• MF: C₉H₇Br₂NO₃
• MW: 336.964781045914
• CID: 4978888
• Update Time: 2025-06-28

2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7Br2NO3/c1-5(10)9(13)7-4-6(11)2-3-8(7)12(14)15/h2-5H,1H3
• InChI Key： KUTQUEVTZFRZSJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1[N+](=O)[O-])Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one

Introduction to 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one (CAS No. 1806535-15-8)

2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one, identified by the CAS number 1806535-15-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a brominated aromatic ring and a nitro-substituted phenyl group, has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the development of various bioactive molecules.

The structural composition of 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one includes a propanone backbone substituted with bromine atoms and a nitro group on the phenyl ring. This specific arrangement imparts unique reactivity, making it a useful building block for synthesizing more complex molecules. The presence of both bromine and nitro functional groups allows for further modifications via cross-coupling reactions, nucleophilic substitutions, or reduction processes, enabling chemists to tailor its properties for specific applications.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with similar structural motifs due to their potential in modulating biological pathways. For instance, molecules containing brominated aromatic rings have been explored for their roles in enzyme inhibition and receptor binding. The nitro group, while reactive, can also be converted into other functional groups such as amides or amines, expanding the synthetic possibilities.

One of the most compelling aspects of 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one is its utility in constructing heterocyclic compounds. Heterocycles are central to many pharmacologically active agents, and the ability to introduce such moieties efficiently is highly valued. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity or selectivity for target proteins. For example, studies have demonstrated its use in generating novel kinase inhibitors by incorporating it into the core structure of these molecules.

The synthetic pathways involving 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one are also noteworthy. The compound can be synthesized through multi-step organic transformations that highlight modern synthetic techniques such as palladium-catalyzed cross-coupling reactions. These methods not only provide high yields but also allow for regioselective modifications, which are crucial for producing biologically relevant analogs. The efficiency of these synthetic routes has made this compound a preferred choice for medicinal chemists working on drug discovery programs.

Recent advancements in computational chemistry have further enhanced the utility of 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets at the atomic level. These insights have guided the design of more potent and selective derivatives by identifying key interaction points between the molecule and its intended target. Such computational approaches are becoming indispensable in modern drug development, streamlining the process from discovery to optimization.

The role of 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one extends beyond academic research; it has practical applications in industrial settings as well. Pharmaceutical companies often rely on intermediates like this one to produce large quantities of active pharmaceutical ingredients (APIs). The scalability of its synthesis and the reliability of its reactivity make it an attractive candidate for industrial processes. Moreover, its stability under various conditions ensures that it can be stored and handled efficiently without degradation.

From a chemical biology perspective, 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one has been used as a tool compound to study enzyme mechanisms and metabolic pathways. By incorporating labeled versions of this molecule into biological systems, researchers can track its transformation and gain insights into cellular processes. Such studies not only contribute to fundamental science but also provide valuable data for drug design efforts.

The environmental impact of synthesizing and using 2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one is another consideration that merits discussion. While no direct environmental hazards are associated with this compound itself, sustainable practices should always be followed during its production and application. Green chemistry principles, such as minimizing waste and using renewable feedstocks, can be integrated into synthetic protocols to reduce the ecological footprint.

In conclusion,2-Bromo-1-(5-bromo-2-nitrophenyl)propan-1-one (CAS No. 1806535-15-8) is a multifaceted compound with broad applications in pharmaceutical research and industrial synthesis. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists seeking to develop new bioactive molecules. As research continues to uncover new possibilities for this compound, its importance is likely to grow further within the chemical and pharmaceutical communities.